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Compound of Interest

5-(Ethylthio)thiophene-2-
Compound Name:
carboxylic acid

cat. No.: B1269295

CAS Number: 101861-40-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Ethylthio)thiophene-2-
carboxylic acid, a sulfur-containing heterocyclic compound of interest in medicinal chemistry
and materials science. While specific experimental and biological data for this particular
derivative is limited in publicly accessible literature, this document consolidates available
information and draws upon the well-established chemistry and biological significance of the
broader class of thiophene-2-carboxylic acids to offer valuable insights for research and
development.

Chemical and Physical Properties

Quantitative data for 5-(Ethylthio)thiophene-2-carboxylic acid has been aggregated from
various chemical suppliers. It is important to note that some of these properties may be
predicted rather than experimentally determined.
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Property Value Source

CAS Number 101861-40-9 ChemBridge

Molecular Formula C7Hs02S:2 Sigma-Aldrich

Molecular Weight 188.27 g/mol Sigma-Aldrich
Appearance Solid (form) Sigma-Aldrich, Hit2Lead[1]
Purity >95% Hit2Lead[1]

LogP 2.78 Hit2Lead[1]

Rotatable Bonds 3 Hit2Lead[1]

SMILES String CCSclcece(s1)C(0)=0 Sigma-Aldrich

InChl Key JELCXTWBBLAQMG- Sigma-Aldrich

UHFFFAOYSA-N

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 5-(Ethylthio)thiophene-2-
carboxylic acid are not readily available. However, general synthetic strategies for substituted
thiophene-2-carboxylic acids can be adapted. A plausible synthetic approach is outlined below,
based on established thiophene chemistry.

Logical Synthesis Workflow

Starting Materials Step 1: Halogenation Intermediate Step 2: Thiolation Final Product

Nucleophilic Substitution
(e.g., Sodium ethanethiolate)

5-(Ethylthio)thiophene-
2-carboxylic acid

Thiophene-2-carboxylic acid Bromination (e.g., NB 5-Bromothiophene-2-carboxylic acid

Click to download full resolution via product page

Caption: A potential synthetic route to 5-(Ethylthio)thiophene-2-carboxylic acid.
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Note on Experimental Execution:

« Purification: Purification of the final product would likely involve standard techniques such as
recrystallization from a suitable solvent system or column chromatography on silica gel.

o Analytical Characterization: The structure and purity of the synthesized compound would be
confirmed using analytical methods such as Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C), Mass Spectrometry (MS), and High-Performance Liquid
Chromatography (HPLC).

Potential Applications in Drug Development

While no specific biological activities or drug development applications have been reported for
5-(Ethylthio)thiophene-2-carboxylic acid, the thiophene-2-carboxylic acid scaffold is a well-
known privileged structure in medicinal chemistry. Thiophene derivatives exhibit a wide range
of pharmacological activities, and it is plausible that the title compound could be investigated
for similar properties.

Established Biological Activities of Thiophene
Derivatives

Thiophene-containing molecules have been successfully developed into drugs with various
therapeutic applications. The ethylthio functional group at the 5-position may modulate the
pharmacokinetic and pharmacodynamic properties of the thiophene-2-carboxylic acid core,
potentially leading to novel biological activities.

e.g., NSAIDs

Potg

€.9., Antipsychotics

CNS Disorders

Anti-inflammatory Antimicrobial
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Caption: Therapeutic areas where thiophene derivatives have shown promise.

Signaling Pathways of Interest for Thiophene
Derivatives

Given the broad bioactivity of thiophene-based compounds, they have been shown to interact
with various biological targets and signaling pathways. For drug development professionals,
investigating the effect of 5-(Ethylthio)thiophene-2-carboxylic acid on pathways modulated
by other thiophene-containing drugs would be a logical starting point.

Hypothetical Target Exploration Workflow

5-(Ethylthio)thiophene-
2-carboxylic acid

High-Throughput Screening
(Target-based or Phenotypic)
Hit Identification

i

Target Validation
(e.g., Cellular thermal shift assay)

i

Lead Optimization

i

Preclinical Development
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Caption: A generalized workflow for identifying the biological targets of a novel compound.

Conclusion

5-(Ethylthio)thiophene-2-carboxylic acid represents an under-explored derivative of the
pharmacologically significant thiophene-2-carboxylic acid family. While specific data on its
synthesis, properties, and biological activity are scarce, the established importance of the core
scaffold suggests that this compound could be a valuable building block for the discovery of
new therapeutic agents and functional materials. Further research is warranted to fully
elucidate the chemical and biological profile of this molecule. Researchers are encouraged to
use the general methodologies outlined in this guide as a starting point for their investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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